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Compound of Interest

Compound Name: Lu-AF11205

CAS No.: 1290133-16-2

Cat. No.: B608671 Get Quote

Executive Summary & Compound Profile
Lu-AF11205 (CAS: 1290133-16-2) is a potent Positive Allosteric Modulator (PAM) of the

metabotropic glutamate receptor 5 (mGluR5) [1, 2]. It belongs to the alkynyl thiazole

chemotype, developed as a research tool for investigating glutamatergic signaling in

schizophrenia and cognitive disorders.

The Safety Paradox: As a research-grade compound, Lu-AF11205 likely lacks a fully

determined Occupational Exposure Limit (OEL). However, its intended biological function—to

cross the blood-brain barrier and potently modulate CNS activity—mandates that we treat it as

a High Potency Active Pharmaceutical Ingredient (HPAPI).

Core Directive: In the absence of a specific OEL, you must default to Occupational Exposure

Band (OEB) 4 standards (OEL < 1 µg/m³). Do not rely on standard "general lab safety"

protocols; they are insufficient for potent CNS modulators.

Risk Assessment: The "Why" Behind the Protocol
Before selecting PPE, you must understand the specific hazards Lu-AF11205 poses to the

operator:
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Hazard Domain Specific Risk Mechanism Operational Implication

Pharmacological

Excitatory CNS Modulation: As

an mGluR5 PAM, systemic

absorption may alter

glutamatergic tone, potentially

lowering seizure thresholds or

inducing behavioral changes

[3].

Zero-Inhalation Policy:

Respiratory protection is the

primary line of defense.

Physical State

Electrostatic Powder: Thiazole

derivatives often exist as fine,

electrostatic powders that

aerosolize easily during

weighing.

Static Control: Anti-static

weighing boats and ionizing

fans are required.

Route of Entry

Inhalation & Mucous

Membranes: The compound is

designed for high

bioavailability. Dust inhalation

is the fastest route to systemic

toxicity.

Engineering Controls: Open-

bench handling is strictly

prohibited.

Personal Protective Equipment (PPE) Matrix
This protocol uses a Redundant Barrier System. If one barrier fails (e.g., glove tear), the

second must ensure safety.

Standard Operation (Inside Fume Hood): Surgical mask is insufficient. Use a Fit-Tested N95

or P100 respirator as a secondary backup to the engineering control.

Spill Cleanup / Outside Hood:Powered Air Purifying Respirator (PAPR) with HEPA cartridges.

Reasoning: In a spill, the concentration of airborne powder can instantly exceed the

protection factor of a standard mask.

Gloves:Double-gloving is mandatory.
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Inner Layer: Nitrile (4 mil) – Taped to lab coat cuff.

Outer Layer: Nitrile (Long-cuff, 5-8 mil) – Worn over the lab coat sleeve.

Why: This creates a "shingle effect" that prevents powder from entering the wrist gap

during arm movements.

Gown: Disposable, non-woven polyethylene-coated gown (e.g., Tyvek) with elastic cuffs. Do

not use cotton lab coats, as they retain potent dust and become a secondary contamination

source.

Chemical splash goggles (indirect vent).

Face shield required only during solubilization (liquid splash risk).

Operational Workflow: From Vial to Solution
The following diagram outlines the decision logic for handling Lu-AF11205 based on quantity

and state.
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Figure 1: Decision Logic for PPE selection based on the physical state of Lu-AF11205. Note

the de-escalation of PPE rigor once the compound is solubilized.

1. Preparation (The "Cold" Zone)

Verify the Fume Hood/BSC flow rate (face velocity > 100 fpm).

Place an absorbent pad (plastic side down) on the work surface.

Pre-wet a paper towel with 10% bleach (for immediate decon of tools).

2. Weighing (The Critical Risk Point)

Static Management: Use an anti-static gun on the weighing boat and spatula before touching

the compound.

Technique: Open the vial only inside the hood. Do not remove the vial cap; place it on the

absorbent pad.

Transfer: Weigh the required amount. If Lu-AF11205 is caked, do not scrape vigorously; this

generates aerosols. Gently tap the spatula.

3. Solubilization

Lu-AF11205 is typically soluble in DMSO.

Add solvent gently down the side of the container to minimize puffing.

Once dissolved, the inhalation risk drops significantly, but dermal absorption risk remains.

4. Decontamination & Waste

Wipe the exterior of the stock vial with a solvent-dampened wipe before returning it to

storage.

Dispose of all solid waste (weigh boats, gloves, pads) into a dedicated "Cytotoxic/High

Potency" waste bin. Do not use general trash.
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Emergency Response: Self-Validating Safety
A self-validating system means the safety response is prepared before the accident.

Scenario Immediate Action Rationale

Powder Spill (< 10 mg)

1. Cover with wet paper towel

(dampened with

water/surfactant).2. Wipe

inward.3. Double bag waste.

Wetting the powder prevents

aerosolization during cleanup.

Powder Spill (> 100 mg)

1. Evacuate area.2. Allow dust

to settle (15 mins).3. Re-enter

with PAPR and Tyvek suit.

Large spills exceed the

protection factor of N95 masks.

Skin Exposure

1. Wash with soap and water

for 15 mins.2. Do not use

alcohol or DMSO.

Organic solvents

(alcohol/DMSO) act as

permeation enhancers, driving

the drug deeper into the skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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